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Compound of Interest

Compound Name: Imazalil D5 (2-propenyl D5)

Cat. No.: B12057569

Get Quote

Executive Summary
In the precise quantitation of antifungal residues, Imazalil-D5 (CAS: 1398065-91-2) serves as

the critical internal standard for Isotope Dilution Mass Spectrometry (IDMS).[1] Its primary

function is to correct for signal suppression and matrix effects inherent in complex food

matrices (citrus, bananas) and biological samples.[1]

This guide details the commercial landscape of Imazalil-D5, validates its physicochemical

properties for method development, and provides a field-proven protocol for its integration into

LC-MS/MS workflows.

Part 1: The Technical Necessity of Deuterated
Standards[1]
The Deuterium Advantage in IDMS
For small molecule quantitation, the use of a deuterated analog (D5) is superior to structural

analogs (e.g., Enilconazole-D0) because it shares nearly identical physicochemical properties

with the target analyte while remaining mass-resolvable.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12057569#bc-rfq
https://www.caymanchem.com/product/39261/imazalil-d5-sulfate
https://www.caymanchem.com/product/39261/imazalil-d5-sulfate
https://www.caymanchem.com/product/39261/imazalil-d5-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Co-Elution: Imazalil-D5 co-elutes (or elutes with a negligible "deuterium isotope effect" shift)

with native Imazalil.[1] This ensures that the internal standard experiences the exact same

ionization environment at the electrospray source as the analyte, perfectly compensating for

matrix-induced suppression or enhancement.[1]

Mass Shift (+5 Da): The +5 Da mass shift is strategic. Imazalil contains two chlorine atoms.

[1] The natural isotopic abundance of

creates a significant M+2 and M+4 signal.[1] A D3 label would risk interference from the
M+2/M+4 isotopes of the native drug.[1] A D5 label shifts the precursor mass far enough
(M+5) to avoid "cross-talk" from the natural isotopic envelope.[1]

Part 2: Commercial Availability & Specifications[1]
The market for Imazalil-D5 is specialized, with three primary tiers of suppliers: Certified

Reference Material (CRM) manufacturers, Research Chemical suppliers, and Bulk Isotope

labs.[1]

Supplier Comparison Matrix

Supplier
Product
Format

Purity
(Chemical /
Isotopic)

CAS Number Best For

LGC Standards

(Dr. Ehrenstorfer)

Solution (100

µg/mL in

Acetone)

>98% / >99% 1398065-91-2
ISO 17034

Accredited Labs

Sigma-Aldrich

(Merck)

Neat Solid (10

mg)
>95% / >99% 1398065-91-2

Method

Development /

R&D

Toronto

Research

Chemicals (TRC)

Neat Solid (1-10

mg)
>95% / >98% 1398065-91-2

Custom

Synthesis / Bulk

Needs

Cayman

Chemical

Crystalline Solid

(Sulfate Salt)

>99%

Deuterated
1398065-92-3

Biological/Metab

olic Studies
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Critical Procurement Note: Ensure you distinguish between the free base (CAS 1398065-91-2)

and the sulfate salt (CAS 1398065-92-3).[1] For standard pesticide residue analysis

(QuEChERS), the free base is typically preferred due to solubility in acetonitrile.[1]

Part 3: Method Development & Validation
Validated LC-MS/MS Parameters
The following parameters are derived from validated residue analysis protocols. The transition

choice is critical to maintain the specificity of the deuterium label.

Ionization Mode: ESI Positive (+)

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 1.8 µm, 2.1 x 50 mm)[1]

Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water[1]

Mobile Phase B: Acetonitrile (or Methanol)[1]

MRM Transition Table
Analyte

Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

Imazalil (Native) 297.1 159.0 25 Quantifier

Imazalil (Native) 297.1 255.0 15 Qualifier

Imazalil-D5 302.1 164.0 25 Internal Standard

Mechanistic Insight: The transition 302.1 -> 164.0 retains the imidazole ring and the deuterated

allyl chain (depending on labeling position).[1] If your D5 standard is labeled on the allyl group,

you must ensure your product ion is not the dichlorophenyl moiety (which would be unlabeled),

or you will lose the mass distinction.[1] The 164.0 fragment confirms the presence of the D5

label in the fragment.[1]

Workflow Visualization
The following diagram illustrates the IDMS workflow, highlighting the critical "Spike Before

Extraction" step which validates the entire method recovery.
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Why Spike First?
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(Fruit/Biofluid)
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(Internal Standard)
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Acetonitrile + Salts

 Equilibrate 15 min

Compensates for:
1. Extraction Inefficiency

2. Transfer Losses
3. Matrix Suppression

Cleanup (dSPE)
Remove Lipids/Sugars

LC-MS/MS Analysis
Monitor 297/159 & 302/164

Quantitation
Ratio (Area Native / Area D5)

 Plot Calibration

Click to download full resolution via product page

Caption: Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. Spiking Imazalil-D5

prior to extraction allows the standard to track extraction efficiency and matrix effects.[1]

Part 4: Experimental Protocol (Standard
Preparation)
Objective: Preparation of a stable 1.0 µg/mL Working Internal Standard (WIS) solution.
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Reagents
Imazalil-D5 (Neat, 10 mg) or 100 µg/mL stock solution.[1]

Acetonitrile (LC-MS Grade).[1]

Formic Acid (LC-MS Grade).[1]

Step-by-Step Methodology
Stock Preparation (If using Neat):

Weigh 1.0 mg (±0.05 mg) of Imazalil-D5 into a 10 mL volumetric flask.

Dissolve in 100% Acetone or Acetonitrile.[1] Note: Imazalil is sparingly soluble in pure

water.[1]

Sonicate for 5 minutes to ensure complete dissolution.

Concentration: 100 µg/mL (Stock A).[1] Store at -20°C.

Working Internal Standard (WIS):

Transfer 100 µL of Stock A into a 10 mL volumetric flask.

Dilute to volume with Acetonitrile.[1]

Concentration: 1.0 µg/mL.[1]

Spiking Protocol:

Add 50 µL of WIS to 5.0 g of sample homogenate before adding extraction solvents.[1]

Final concentration in sample: 10 ng/g (ppb).[1]

Troubleshooting & Stability
Stability: Deuterated standards in solution are stable for 6-12 months at -20°C.[1]
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Deuterium Exchange: Avoid storing in protic solvents (methanol/water) at high pH (>8) for

extended periods, although Imazalil-D5 is generally robust.[1]

Peak Tailing: If Imazalil peaks tail on C18, add 5mM Ammonium Formate to the aqueous

mobile phase to buffer the tertiary amine on the imidazole ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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